5-Cyclopropyl-N-methylisoxazole-4-carboxamide

• CAS RN: 124845-01-8
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 5-cyclopropyl-N-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C8H10N2O2/c1-9-8(11)6-4-10-12-7(6)5-2-3-5/h4-5H,2-3H2,1H3,(H,9,11)
• InChI Key: WHTVBLWICSVLBS-UHFFFAOYSA-N
• SMILES: CNC(=O)C1=C(ON=C1)C2CC2
• synonyms: 4-Isoxazolecarboxamide,5-cyclopropyl-N-methyl-(9CI)

Description

5-Cyclopropyl-N-methylisoxazole-4-carboxamide, also known as CX-516, is a nootropic drug that belongs to the class of Ampakines. It is a positive allosteric modulator of AMPA receptors, which are involved in the regulation of synaptic plasticity and memory formation. CX-516 has been the subject of extensive scientific research due to its potential as a cognitive enhancer and its ability to improve memory and learning. In

Mechanism Of Action

5-Cyclopropyl-N-methylisoxazole-4-carboxamide is a positive allosteric modulator of AMPA receptors, which are involved in the regulation of synaptic plasticity and memory formation. It enhances the activity of AMPA receptors by increasing the binding affinity of glutamate, which is the primary neurotransmitter involved in excitatory synaptic transmission. This results in the strengthening of synaptic connections and the enhancement of memory formation.

Biochemical And Physiological Effects

5-Cyclopropyl-N-methylisoxazole-4-carboxamide has been shown to have a number of biochemical and physiological effects. It enhances long-term potentiation (LTP) and synaptic plasticity, which are important processes for memory formation. It also increases the release of acetylcholine, which is a neurotransmitter that is involved in learning and memory. Additionally, 5-Cyclopropyl-N-methylisoxazole-4-carboxamide has been shown to increase cerebral blood flow, which may contribute to its cognitive-enhancing effects.

Advantages And Limitations For Lab Experiments

One advantage of 5-Cyclopropyl-N-methylisoxazole-4-carboxamide is that it has been extensively studied in animal and human models, which has provided a wealth of information on its mechanism of action and potential therapeutic applications. However, one limitation is that it has not yet been approved for clinical use, which limits its potential for therapeutic applications.

Future Directions

There are several potential future directions for research on 5-Cyclopropyl-N-methylisoxazole-4-carboxamide. One area of interest is the development of more potent and selective AMPA receptor modulators, which may have greater cognitive-enhancing effects. Another area of interest is the investigation of the potential therapeutic applications of 5-Cyclopropyl-N-methylisoxazole-4-carboxamide, such as in the treatment of cognitive disorders like Alzheimer's disease. Additionally, research could focus on the development of new methods for delivering 5-Cyclopropyl-N-methylisoxazole-4-carboxamide, such as through the use of nanoparticles or other drug delivery systems.

Synthesis Methods

The synthesis of 5-Cyclopropyl-N-methylisoxazole-4-carboxamide involves the reaction of cyclopropylamine with 4-bromobenzonitrile to form 5-cyclopropylisoxazole-4-carbonitrile. This compound is then hydrolyzed to form 5-cyclopropylisoxazole-4-carboxylic acid, which is then converted to 5-Cyclopropyl-N-methylisoxazole-4-carboxamide through the reaction with methylamine.

Scientific Research Applications

5-Cyclopropyl-N-methylisoxazole-4-carboxamide has been extensively studied for its potential as a cognitive enhancer and its ability to improve memory and learning. In animal studies, 5-Cyclopropyl-N-methylisoxazole-4-carboxamide has been shown to enhance long-term potentiation (LTP), which is the process by which synapses are strengthened and memory is formed. It has also been shown to improve performance in various memory tasks, such as spatial memory and object recognition. In human studies, 5-Cyclopropyl-N-methylisoxazole-4-carboxamide has been shown to improve working memory and attention.